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Compound of Interest

Compound Name: Dihydroactinidiolide

Cat. No.: B095004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Dihydroactinidiolide is a naturally occurring volatile terpene and a member of the

benzofurans class of organic compounds.[1] It is found in a variety of natural sources, including

black tea, tobacco, mangoes, and fenugreek.[2][3] This compound is of significant interest to

researchers due to its pleasant, sweet, tea-like aroma, which has led to its use as a fragrance

and flavoring agent.[2][4] Beyond its sensory properties, dihydroactinidiolide exhibits a range

of biological activities, including antioxidant, antibacterial, anticancer, and neuroprotective

effects, making it a molecule of interest for further investigation in drug development.[5] It also

functions as a pheromone for several insect species, such as the red fire ant.[2]

This technical guide provides a comprehensive overview of the physical and chemical

properties of dihydroactinidiolide, presents generalized experimental workflows for its study,

and visualizes its potential biological interactions.

Physical Properties
The physical characteristics of dihydroactinidiolide are summarized in the table below. These

properties are essential for its handling, formulation, and application in various experimental

and industrial settings.
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Property Value Source(s)

Molecular Formula C₁₁H₁₆O₂ [6][7]

Molecular Weight 180.24 g/mol [2][6][8]

Appearance

Clear, colorless to pale yellow

liquid or off-white solid

crystalline powder.

[6][9][10]

Odor

Sweet, tea-like, musky, or

coumarin-like aroma with fruity

and woody notes.

[1][2][6]

Melting Point 40-43 °C [1][10][11]

Boiling Point 295-297 °C at 760 mmHg [1][9][12]

Density 1.051-1.058 g/cm³ [6][12]

Solubility

Insoluble in water; soluble in

nonpolar solvents, ethanol,

ether, and chloroform.[6][9][13]

Flash Point >100 °C (>212 °F) [9][14]

Vapor Pressure
0.001 mmHg at 25 °C

(estimated)
[9][14]

logP (o/w) 2.2 - 2.6 [9]

CAS Number 17092-92-1, 15356-74-8 [1][2][12]

Chemical Properties
Dihydroactinidiolide is a bicyclic monoterpenoid lactone. Its structure, featuring a fused

furanone and cyclohexane ring system, is the basis for its chemical reactivity and biological

activity. It is known to be formed from the photooxidation of carotenoid-like structures.[1] The

compound is generally stable in most media.[14]

Spectral Data
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The structural elucidation of dihydroactinidiolide relies on various spectroscopic techniques.

While specific spectral data from individual research papers are not provided here, the

following table outlines the key spectroscopic methods used for its characterization.

Spectroscopic Technique Purpose

¹H NMR Spectroscopy

To determine the number and types of protons

in the molecule, their chemical environments,

and their connectivity through spin-spin

coupling.

¹³C NMR Spectroscopy

To identify the number and types of carbon

atoms, including carbonyl, olefinic, and aliphatic

carbons.

Infrared (IR) Spectroscopy

To identify functional groups, particularly the

characteristic strong absorption of the lactone

carbonyl (C=O) group and C-O stretching

vibrations.

Mass Spectrometry (MS)

To determine the molecular weight and

fragmentation pattern, which aids in confirming

the molecular formula and structural features.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological testing of

dihydroactinidiolide are typically found in peer-reviewed scientific literature and patents.

Below is a generalized workflow for the isolation and characterization of dihydroactinidiolide
from a natural source.

General Workflow for Isolation and Characterization
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Extraction

Purification

Structural Elucidation

Plant Material Collection and Preparation

Solvent Extraction (e.g., using hexane or dichloromethane)

Crude Extract

Column Chromatography (e.g., Silica Gel)

Fraction Collection

Further Purification (e.g., HPLC)

Isolated Dihydroactinidiolide

Spectroscopic Analysis

NMR (¹H, ¹³C) MS IR

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of Dihydroactinidiolide.
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Biological Activity and Potential Pathways
Dihydroactinidiolide has been reported to possess several biological activities, suggesting its

interaction with various cellular pathways. As an inhibitor of acetylcholinesterase (AChE), it has

potential applications in neuroprotective research.[5]

The following diagram illustrates the reported biological activities and its role as an enzyme

inhibitor.

Dihydroactinidiolide

Biological Activities

Enzyme Inhibition

Dihydroactinidiolide

Antioxidant Activity

Antibacterial Activity

Anticancer Activity

Neuroprotective Effect

Inhibition Acetylcholinesterase (AChE)
acts on

Click to download full resolution via product page

Caption: Reported biological activities of Dihydroactinidiolide.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

investigation of dihydroactinidiolide is ongoing, and further research is required to fully

elucidate its mechanisms of action and therapeutic potential. For specific experimental

procedures, consult the primary scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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